Cas no 314298-17-4 (4-Fluoro-2-methoxy-5-methyl-benzoic acid)

• Product Name: 4-Fluoro-2-methoxy-5-methyl-benzoic acid
• CAS No: 314298-17-4
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 5079931
• Update Time: 2025-06-07

4-Fluoro-2-methoxy-5-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methoxy-5-methylbenzoic acid
• 4-fluoro-2-methoxy-5-methyl-benzoic acid
• Benzoic acid, 4-fluoro-2-methoxy-5-methyl-
• 4-Fluoro-2-methoxy-5-methyl-benzoic acid

• Inchi： 1S/C9H9FO3/c1-5-3-6(9(11)12)8(13-2)4-7(5)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： GBWKCZYUHSAALB-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)O)C=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5

Additional information on 4-Fluoro-2-methoxy-5-methyl-benzoic acid

Introduction to 4-Fluoro-2-methoxy-5-methyl-benzoic acid (CAS No. 314298-17-4)

4-Fluoro-2-methoxy-5-methyl-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 314298-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a unique structural configuration, incorporating a fluoro substituent at the fourth position, a methoxy group at the second position, and a methyl group at the fifth position on the benzene ring. Such structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 4-Fluoro-2-methoxy-5-methyl-benzoic acid lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of the fluoro atom, a well-documented pharmacophore in medicinal chemistry, enhances the metabolic stability and binding affinity of molecules. This property is particularly advantageous in designing drugs that require prolonged half-life or improved interaction with biological targets. Additionally, the methoxy and methyl groups contribute to the compound's versatility, enabling further functionalization through various chemical transformations.

In recent years, there has been a surge in research focusing on flavonoid derivatives due to their diverse biological activities. 4-Fluoro-2-methoxy-5-methyl-benzoic acid can serve as a precursor in synthesizing flavonoids with modified aromatic rings, which are known for their antioxidant, anti-inflammatory, and anticancer properties. The fluoro substitution, in particular, has been shown to modulate electronic effects and influence receptor binding, making it a critical feature in drug design. Studies have demonstrated that fluorinated benzoic acids exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation.

The pharmaceutical industry has leveraged 4-Fluoro-2-methoxy-5-methyl-benzoic acid in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, researchers have explored its utility in creating compounds that inhibit kinases and proteases relevant to cancer therapy. The structural flexibility of this compound allows for scaffold hopping, enabling chemists to generate libraries of derivatives with tailored pharmacological profiles. Such explorations are supported by computational modeling and high-throughput screening techniques, which aid in identifying lead compounds with high efficacy and minimal side effects.

Moreover, 4-Fluoro-2-methoxy-5-methyl-benzoic acid finds applications beyond pharmaceuticals. In agrochemical research, it serves as a building block for synthesizing herbicides and fungicides that exhibit improved environmental compatibility. The fluorine atom's ability to enhance lipophilicity while maintaining metabolic stability makes it an attractive moiety for developing agrochemicals with better absorption and translocation properties in plants.

The synthesis of 4-Fluoro-2-methoxy-5-methyl-benzoic acid typically involves multi-step organic reactions starting from commercially available precursors such as fluorobenzene derivatives. Key synthetic strategies include selective halogenation followed by methylation and demethylation steps to introduce the methoxy and methyl groups at specific positions on the benzene ring. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield.

Recent advancements in green chemistry have prompted researchers to investigate solvent-free reactions and biocatalytic approaches for synthesizing 4-Fluoro-2-methoxy-5-methyl-benzoic acid. These methods align with global efforts to minimize environmental impact while maintaining high chemical purity. Additionally, continuous flow chemistry has emerged as a promising technique for large-scale production, offering precise control over reaction conditions and scalability.

The analytical characterization of 4-Fluoro-2-methoxy-5-methyl-benzoic acid relies on modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide comprehensive insights into the compound's molecular structure and purity profile. High-performance liquid chromatography (HPLC) is commonly employed for quantitative analysis in pharmaceutical formulations.

In conclusion,4-Fluoro-2-methoxy-5-methyl-benzoic acid (CAS No. 314298-17-4) represents a versatile intermediate with broad applications in drug discovery, agrochemicals, and material science. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and sustainable synthetic methodologies,4-fluoro, 2-methoxy, 5-methyl-benzoic acid will undoubtedly remain at the forefront of chemical innovation.